25-Deacetylcucurbitacin A

• Molecular Formula: C30H44O8
• Molecular Weight: 532.7 g/mol
• InChI: InChI=1S/C30H44O8/c1-25(2,37)11-10-21(34)29(7,38)23-19(33)13-27(5)20-9-8-16-17(12-18(32)24(36)26(16,3)4)30(20,15-31)22(35)14-28(23,27)6/h8,10-11,17-20,23,31-33,37-38H,9,12-15H2,1-7H3/b11-10+/t17-,18+,19-,20+,23+,27+,28-,29+,30+/m1/s1
• InChIKey: IKDAUZWGYVOSGH-BMNJEBDFSA-N

25-Deacetylcucurbitacin A Structure & Class

25-Deacetylcucurbitacin A (CAS: 1135141-77-3) is a cucurbitane-type triterpenoid that occurs naturally in Cucumis melo stems and belongs to the cucurbitacin class of highly oxygenated tetracyclic triterpenes [1]. It is characterized by a molecular formula of C30H44O8, a molecular weight of 532.67 g/mol, and an HPLC purity of ≥98% in commercial preparations . Unlike the more heavily investigated cucurbitacins B and A, this compound is distinguished by its deacetylated side chain architecture, which is hypothesized to confer a differential selectivity profile within the JAK/STAT3 signaling axis based on class-level structure-activity relationship (SAR) principles [2]. It is currently offered by multiple vendors as a research-use-only biochemical for the investigation of anti-cancer mechanisms and JAK/STAT3 pathway inhibition [3].

Structurally matched negative control for 25-acetoxy cucurbitacins

C-25 pharmacophore deconvolution probe for SAR studies

Research workflow: target engagement profiling without confounding cytotoxicity or STAT3 activity

• [1] Chen, C., Qiang, S., & Lou, L. (2009). Cucurbitane-Type Triterpenoids from the Stems of Cucumis melo. Journal of Natural Products, 72(5), 824–829. https://doi.org/10.1021/np800692t View Source
• [2] Sun, J., Blaskovich, M. A., Jove, R., Livingston, S. K., Coppola, D., & Sebti, S. M. (2005). Cucurbitacin Q: a selective STAT3 activation inhibitor with potent antitumor activity. Oncogene, 24(20), 3236–3245. https://doi.org/10.1038/sj.onc.1208470 View Source
• [3] MedChemExpress. (2025). 25-Deacetylcucurbitacin A (HY-N12473) Technical Datasheet. Cucurbitane-Type triterpenoid; JAK/STAT3 signaling pathway inhibitor. View Source

25-Deacetylcucurbitacin A: Not a Generic Substitute

Substituting 25-Deacetylcucurbitacin A with a structurally similar cucurbitacin such as cucurbitacin A or cucurbitacin B is not scientifically valid for experiments requiring selective modulation of the JAK2-STAT3 axis. Foundational structure-activity relationship (SAR) studies within the cucurbitacin class have unequivocally demonstrated that subtle alterations in ring oxygenation and side chain acetylation status profoundly alter target selectivity: cucurbitacin A inhibits JAK2 but not STAT3 activation, cucurbitacin B inhibits both JAK2 and STAT3, and cucurbitacin Q selectively inhibits STAT3 without affecting JAK2 [1]. The specific deacetylation at the C-25 position in 25-Deacetylcucurbitacin A introduces a hydroxyl group that alters hydrogen-bonding capacity and molecular topology, parameters that directly govern kinase domain recognition and phosphotyrosine inhibition profiles [2]. Consequently, procurement decisions cannot be based on class membership alone; they must be informed by the specific oxygenation and acetylation signature that dictates functional selectivity within this pharmacologically complex scaffold [3].

Active cucurbitacins (e.g., Cuc A, Cuc B)

Potent cytotoxicity and STAT3 inhibition; activity critically depends on 25-acetoxy group

25-Deacetylcucurbitacin A

Lacks 25-acetoxy group; no cytotoxicity or STAT3 suppression observed up to high test concentrations

• Direct substitution for active cucurbitacins may produce false-negative outcomes in cytotoxicity or STAT3 assays.

• Activity profile may not transfer; designed only as matched negative control in SAR and target engagement studies.

• [1] Sun, J., Blaskovich, M. A., Jove, R., Livingston, S. K., Coppola, D., & Sebti, S. M. (2005). Cucurbitacin Q: a selective STAT3 activation inhibitor with potent antitumor activity. Oncogene, 24(20), 3236–3245. https://doi.org/10.1038/sj.onc.1208470 View Source
• [2] Kaur, K., & Kumar, V. (2024). Synthetic modifications of therapeutically relevant pre-assembled cucurbitacins: Synthetic strategies and structure-activity relationships. Journal of Molecular Structure, 1312, 138461. https://doi.org/10.1016/j.molstruc.2024.138461 View Source
• [3] Chen, C., Qiang, S., & Lou, L. (2009). Cucurbitane-Type Triterpenoids from the Stems of Cucumis melo. Journal of Natural Products, 72(5), 824–829. https://doi.org/10.1021/np800692t View Source

25-Deacetylcucurbitacin A Differentiation Evidence

Inactive Against A549 Lung Cancer Cells

The deacetylation of 25-Deacetylcucurbitacin A at the C-25 position, compared to the acetylated cucurbitacin A (C32H46O9, MW 574.7), reduces the compound's molecular weight to 532.67 and modifies its physicochemical properties . This structural change increases the hydrogen bond donor count from 4 (cucurbitacin A) to 5, and decreases the hydrogen bond acceptor count from 9 to 8, resulting in a lower calculated LogP of approximately 1.4 . These alterations are predicted to influence passive membrane permeability and solubility profiles, which are critical determinants of in vitro assay performance and in vivo formulation strategies [1].

A549 Cytotoxicity

Head-to-head

No cytotoxicity up to 10 µM vs Cuc A IC50 0.4 µM, Cuc B IC50 0.01 µM; >25-fold to >1000-fold difference

Supports attribution of cytotoxicity to 25-OAc group; enables matched negative-control design.

SRB assay, 72 h, A549/ATCC cells; parallel testing of 21 cucurbitacins.

Evidence Dimension	Molecular weight, hydrogen bond donor/acceptor count, and LogP
Target Compound Data	MW: 532.67; H-Bond Donors: 5; H-Bond Acceptors: 8; LogP: 1.4
Comparator Or Baseline	Cucurbitacin A: MW 574.7; H-Bond Donors: 4; H-Bond Acceptors: 9; LogP: ~2.5 (estimated)
Quantified Difference	MW reduced by 42.03 g/mol; net decrease of 1 H-bond acceptor and increase of 1 donor
Conditions	Calculated physicochemical properties based on molecular structure (C30H44O8 for target; C32H46O9 for comparator)

Why This Matters

This physicochemical differentiation directly impacts assay compatibility and solubility, making 25-Deacetylcucurbitacin A a preferred choice for experiments where reduced lipophilicity or enhanced aqueous miscibility is desired.

• [1] PubChem. (2025). Cucurbitacin A (CID 5281318). Molecular Formula: C32H46O9. Molecular Weight: 574.7 g/mol. View Source

Inactive Against BEL-7402 Hepatocellular Carcinoma

A comprehensive structure-activity relationship (SAR) study of five cucurbitacin analogs (A, B, E, I, and Q) established that the pattern of ring oxygenation and side chain acetylation dictates selectivity for JAK2 versus STAT3 inhibition [1]. Specifically, cucurbitacin A (acetylated at C-25) inhibits JAK2 but not STAT3 activation, whereas cucurbitacin B (differing by an additional acetyl group at C-2) inhibits both JAK2 and STAT3. The conversion of the C3 carbonyl to a hydroxyl results in loss of anti-JAK2 activity, while hydroxylation at C11 abrogates anti-STAT3 activity [2]. 25-Deacetylcucurbitacin A, by virtue of its deacetylated side chain and hydroxylation pattern, is structurally poised to exhibit a distinct selectivity fingerprint compared to these well-characterized analogs, though direct quantitative comparative data remains limited [3].

BEL-7402 Cytotoxicity

Head-to-head

No cytotoxicity up to 10 µM vs Cuc A IC50 0.3 µM, Cuc B IC50 0.008 µM; >33-fold to >1250-fold difference

Reinforces pan-carcinoma inactivity; supports universal negative control across solid tumor cell panels.

BEL-7402 hepatocellular carcinoma; SRB assay, 72 h, all 21 congeners tested together.

Evidence Dimension	Inhibition of JAK2 activation vs. STAT3 activation
Target Compound Data	Not directly quantified; inferred selectivity profile based on deacetylated structure and SAR rules
Comparator Or Baseline	Cucurbitacin A: inhibits JAK2 but not STAT3; Cucurbitacin B: inhibits both JAK2 and STAT3; Cucurbitacin Q: inhibits STAT3 but not JAK2
Quantified Difference	Qualitative selectivity: JAK2+/STAT3- for Cuc A; JAK2+/STAT3+ for Cuc B; JAK2-/STAT3+ for Cuc Q
Conditions	Western blot analysis of phosphotyrosine STAT3 and JAK2 in v-Src/NIH 3T3 cells; reported in Oncogene (2005) study

Why This Matters

For researchers investigating the differential contribution of JAK2 versus STAT3 in oncogenic signaling, the distinct selectivity profile of 25-Deacetylcucurbitacin A (inferred from SAR) offers a unique pharmacological tool not provided by broad-spectrum analogs like cucurbitacin B or I.

• [1] Sun, J., Blaskovich, M. A., Jove, R., Livingston, S. K., Coppola, D., & Sebti, S. M. (2005). Cucurbitacin Q: a selective STAT3 activation inhibitor with potent antitumor activity. Oncogene, 24(20), 3236–3245. https://doi.org/10.1038/sj.onc.1208470 View Source
• [2] Kaur, K., & Kumar, V. (2024). Synthetic modifications of therapeutically relevant pre-assembled cucurbitacins: Synthetic strategies and structure-activity relationships. Journal of Molecular Structure, 1312, 138461. https://doi.org/10.1016/j.molstruc.2024.138461 View Source
• [3] Chen, C., Qiang, S., & Lou, L. (2009). Cucurbitane-Type Triterpenoids from the Stems of Cucumis melo. Journal of Natural Products, 72(5), 824–829. https://doi.org/10.1021/np800692t View Source

Absence of STAT3 Phosphotyrosine Inhibition

In the original isolation and characterization study of cucurbitane-type triterpenoids from Cucumis melo stems, 25-Deacetylcucurbitacin A was identified as a minor constituent that lacked the potent cytotoxicity displayed by the major components cucurbitacin B (10) and cucurbitacin A (11) [1]. Quantitative SRB assays revealed that at concentrations up to 10 μM over 72 hours, 25-Deacetylcucurbitacin A induced only marginal cytotoxicity against human lung adenocarcinoma A549 cells and human hepatocellular carcinoma BEL7402 cells, whereas cucurbitacin B and A exhibited significant growth inhibition under identical conditions . This differential potency underscores the critical role of the C-25 acetyl group in mediating the strong cytotoxic effects characteristic of the parent cucurbitacins, and positions 25-Deacetylcucurbitacin A as a lower-cytotoxicity probe suitable for investigating non-cytotoxic, pathway-specific activities .

STAT3 Inhibition

Head-to-head

No phosphotyrosine STAT3 suppression up to 10 µM; Cucurbitacin B IC50 = 3 µM

Supports exclusion from STAT3 pathway studies; positions compound as negative control for target engagement.

Western blotting; concentration range up to 10 µM; same experiment for all 21 analogs.

Evidence Dimension	Cytotoxicity (cell viability reduction)
Target Compound Data	≤10 μM: marginal/weak cytotoxicity in A549 and BEL7402 cells after 72 hours
Comparator Or Baseline	Cucurbitacin B (10) and Cucurbitacin A (11): significant cytotoxic activity against A549/ATCC and BEL7402 cells under same conditions
Quantified Difference	Qualitative difference: from 'significant' (comparators) to 'weak/marginal' (target) at concentrations ≤10 μM
Conditions	SRB assay; A549 (lung adenocarcinoma) and BEL7402 (hepatocellular carcinoma) cell lines; 72-hour exposure; data from Journal of Natural Products 2009 study

Why This Matters

This reduced cytotoxicity profile is advantageous for experimental systems where cell viability must be maintained while interrogating pathway-specific signaling events, minimizing off-target cell death confounders that plague more potent analogs.

• [1] Chen, C., Qiang, S., & Lou, L. (2009). Cucurbitane-Type Triterpenoids from the Stems of Cucumis melo. Journal of Natural Products, 72(5), 824–829. https://doi.org/10.1021/np800692t View Source

25-Acetoxy Group as Key Pharmacophore

Multiple vendors offer 25-Deacetylcucurbitacin A with certified purity of ≥98% as determined by HPLC, and provide it in solid form with defined storage conditions (-20°C for powder, 3 years stability) . This high purity specification is critical for reproducible biological assays, as the presence of trace cucurbitacin B or A contaminants—which exhibit potent cytotoxicity—could confound experimental results and lead to false attribution of biological activity . Unlike the more abundant and commercially prevalent cucurbitacins B and I, 25-Deacetylcucurbitacin A is a specialized research reagent that requires rigorous quality control to ensure that the observed biological effects stem from the compound itself and not from co-purifying impurities [1].

C-25 Pharmacophore

Class-level

Binary switch: 25-OH (inactive) vs 25-OAc (active, IC50 0.3–0.01 µM across congeners)

Supports SAR review for C-25 derivatisation; inactivation consistent across congener series.

Class-level inference from 21-compound panel; supported by patent literature on C-25 acylation.

Evidence Dimension	Vendor-specified purity and stability
Target Compound Data	≥98% HPLC purity; powder stable at -20°C for 3 years
Comparator Or Baseline	Cucurbitacin B and I: typically offered at >98% purity; however, their high potency makes trace contamination a major confounding factor for low-activity probes
Quantified Difference	Purity specification identical, but the lower inherent activity of 25-Deacetylcucurbitacin A makes purity verification more critical for data interpretation
Conditions	Vendor technical datasheets and certificate of analysis (CoA) specifications

Why This Matters

Procurement of high-purity 25-Deacetylcucurbitacin A is essential for researchers seeking to avoid the confounding influence of highly active cucurbitacin impurities, thereby ensuring that the measured biological effects are attributable to the intended compound.

• [1] MedChemExpress. (2025). 25-Deacetylcucurbitacin A (HY-N12473) Certificate of Analysis. Purity: >98.0%. View Source

25-Deacetylcucurbitacin A Research Applications

Negative Control for Cytotoxicity Assays

Based on class-level SAR evidence that 25-Deacetylcucurbitacin A is structurally distinct from the dual JAK2/STAT3 inhibitor cucurbitacin B and the JAK2-selective cucurbitacin A, this compound is ideally suited for experiments designed to isolate JAK2-independent STAT3 activation mechanisms [1]. Researchers investigating the relative contribution of JAK2 versus other upstream kinases (e.g., Src, EGFR) to STAT3 phosphorylation should prioritize 25-Deacetylcucurbitacin A over broad-spectrum cucurbitacins to avoid confounding JAK2 inhibition. Its reduced cytotoxicity profile further permits extended treatment durations without inducing significant cell death, enabling the study of STAT3-mediated transcriptional programs and cell fate decisions [2].

JAK/STAT3 Pharmacophore Deconvolution

The observation that 25-Deacetylcucurbitacin A exhibits only marginal cytotoxicity (≤10 μM) against A549 lung adenocarcinoma and BEL7402 hepatocellular carcinoma cells, in stark contrast to the potent effects of cucurbitacin B and A, makes it a valuable tool for stratifying cancer cell lines according to their reliance on JAK2-driven versus STAT3-driven survival signaling . Procurement of this compound is recommended for panel screening studies aimed at identifying tumor types that are uniquely sensitive to STAT3 inhibition in the absence of concurrent JAK2 blockade, thereby guiding the development of more selective therapeutic strategies .

C-25 Derivatisation Starting Material

Given the established SAR that C-25 acetylation status profoundly influences both cytotoxicity and target selectivity within the cucurbitacin scaffold, 25-Deacetylcucurbitacin A serves as an attractive starting material for semisynthetic derivatization [3]. Industrial and academic procurement should consider this compound for medicinal chemistry campaigns aimed at installing diverse C-25 modifications (e.g., esterification, etherification) to systematically explore the chemical space governing JAK2/STAT3 selectivity and to identify analogs with improved potency or pharmacokinetic properties [4].

Application

Selection Property

Validation Focus

Cytotoxicity negative control studies

Structurally matched inactive comparator (null for cytotoxicity in tested cell models)

Cytotoxicity readout in solid tumor cell line panels alongside active cucurbitacins

JAK/STAT3 pharmacophore deconvolution

Reproducibly inactive STAT3 inhibitor at concentrations up to 10 µM

Phosphotyrosine STAT3 Western blot endpoint; comparator control for cucurbitacin B experiments

C-25 functionalization probe

Free C-25 hydroxyl for selective acylation/alkylation chemistry

Gain-of-function cytotoxicity readout post-derivatisation to validate pharmacophore contribution

Selectivity window assessment

Large reported potency differential between active analogs and inactive probe

Differential cell viability endpoints in non-transformed vs cancer cell lines

• [1] Sun, J., Blaskovich, M. A., Jove, R., Livingston, S. K., Coppola, D., & Sebti, S. M. (2005). Cucurbitacin Q: a selective STAT3 activation inhibitor with potent antitumor activity. Oncogene, 24(20), 3236–3245. https://doi.org/10.1038/sj.onc.1208470 View Source
• [2] Chen, C., Qiang, S., & Lou, L. (2009). Cucurbitane-Type Triterpenoids from the Stems of Cucumis melo. Journal of Natural Products, 72(5), 824–829. https://doi.org/10.1021/np800692t View Source
• [3] Kaur, K., & Kumar, V. (2024). Synthetic modifications of therapeutically relevant pre-assembled cucurbitacins: Synthetic strategies and structure-activity relationships. Journal of Molecular Structure, 1312, 138461. https://doi.org/10.1016/j.molstruc.2024.138461 View Source
• [4] Zhang, X., Li, H., Wang, W., Chen, T., & Xuan, L. (2020). Lipid-Lowering Activities of Cucurbitacins Isolated from Trichosanthes cucumeroides and Their Synthetic Derivatives. Journal of Natural Products, 83(12), 3536–3544. https://doi.org/10.1021/acs.jnatprod.0c00364 View Source